molecular formula C14H28O2 B8458060 Methyl 4-methyldodecanoate CAS No. 55955-73-2

Methyl 4-methyldodecanoate

Cat. No.: B8458060
CAS No.: 55955-73-2
M. Wt: 228.37 g/mol
InChI Key: YMPDBAQULZTBAH-UHFFFAOYSA-N
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Description

Methyl 4-methyldodecanoate is a useful research compound. Its molecular formula is C14H28O2 and its molecular weight is 228.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

55955-73-2

Molecular Formula

C14H28O2

Molecular Weight

228.37 g/mol

IUPAC Name

methyl 4-methyldodecanoate

InChI

InChI=1S/C14H28O2/c1-4-5-6-7-8-9-10-13(2)11-12-14(15)16-3/h13H,4-12H2,1-3H3

InChI Key

YMPDBAQULZTBAH-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(C)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ether solution of the Grignard compound obtained from n-chlorooctane is added dropwise, under nitrogen, to a solution of ethyl levulate in ether, cooled to 0° C. The resulting lactone, 5-methyl-5-octyltetrahydrofuran-2-one (II), is converted with methanolic hydrochloric acid to methyl 4-chloro-4-methyldodecanoate (III), which, after eliminating hydrochloric acid by heating and then carrying out hydrogenation, gives racemic methyl 4-methyldodecanoate (IV), from which 4-methyldodecanoic acid (V) is obtained by hydrolysis. At the same time, the tosylate is prepared from 2-hexanol and, when reacted with sodium malonate in ethanolic solution, forms ethyl 2-carbethoxy-3-methylheptanoate (VI). This is converted to racemic 3-methylheptanoic acid (VII) by hydrolysis and thermal decarboxylation.
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